Cas no 383127-61-5 (2-(3-methylbenzyl)pyrrolidine)
2-(3-methylbenzyl)pyrrolidine structure
Product Name:2-(3-methylbenzyl)pyrrolidine
CAS No:383127-61-5
MF:C12H17N
MW:175.270083189011
CID:1488716
PubChem ID:3614068
Update Time:2025-07-28
2-(3-methylbenzyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-methylbenzyl)pyrrolidine
- VS-07107
- DTXSID901287444
- STK893310
- EN300-1275796
- BBL020620
- 2-(m-Tolylmethyl)pyrrolidine
- AKOS001476216
- SCHEMBL2712572
- UAEQLPGVHXUHDC-UHFFFAOYSA-N
- 2-[(3-methylphenyl)methyl]pyrrolidine
- 2-(3-Methylbenzyl)pyrrolidine, AldrichCPR
- 383127-61-5
-
- Inchi: 1S/C12H17N/c1-10-4-2-5-11(8-10)9-12-6-3-7-13-12/h2,4-5,8,12-13H,3,6-7,9H2,1H3
- InChI Key: UAEQLPGVHXUHDC-UHFFFAOYSA-N
- SMILES: N1CCCC1CC1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 175.136099547g/mol
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 267.4±9.0 °C at 760 mmHg
- Flash Point: 116.1±14.2 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
2-(3-methylbenzyl)pyrrolidine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3-methylbenzyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M687615-250mg |
2-(3-Methylbenzyl)pyrrolidine |
383127-61-5 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M687615-500mg |
2-(3-Methylbenzyl)pyrrolidine |
383127-61-5 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M687615-2.5g |
2-(3-Methylbenzyl)pyrrolidine |
383127-61-5 | 2.5g |
$ 210.00 | 2022-06-03 | ||
| Apollo Scientific | OR906476-1g |
2-(3-Methylbenzyl)pyrrolidine |
383127-61-5 | 95% | 1g |
£150.00 | 2023-09-02 | |
| Apollo Scientific | OR906476-5g |
2-(3-Methylbenzyl)pyrrolidine |
383127-61-5 | 95% | 5g |
£445.00 | 2023-09-02 | |
| Enamine | EN300-1275796-0.05g |
2-[(3-methylphenyl)methyl]pyrrolidine |
383127-61-5 | 0.05g |
$101.0 | 2023-05-26 | ||
| Enamine | EN300-1275796-0.1g |
2-[(3-methylphenyl)methyl]pyrrolidine |
383127-61-5 | 0.1g |
$152.0 | 2023-05-26 | ||
| Enamine | EN300-1275796-0.25g |
2-[(3-methylphenyl)methyl]pyrrolidine |
383127-61-5 | 0.25g |
$216.0 | 2023-05-26 | ||
| Enamine | EN300-1275796-0.5g |
2-[(3-methylphenyl)methyl]pyrrolidine |
383127-61-5 | 0.5g |
$407.0 | 2023-05-26 | ||
| Enamine | EN300-1275796-1.0g |
2-[(3-methylphenyl)methyl]pyrrolidine |
383127-61-5 | 1g |
$528.0 | 2023-05-26 |
2-(3-methylbenzyl)pyrrolidine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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